Cas no 70267-27-5 (Octanoic acid, 2-hydroxy-, (S)-)
70267-27-5 structure
Product Name:Octanoic acid, 2-hydroxy-, (S)-
CAS No:70267-27-5
MF:C8H16O3
MW:160.210843086243
CID:547506
PubChem ID:6995013
Update Time:2025-04-19
Octanoic acid, 2-hydroxy-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 2-hydroxy-, (S)-
- S-2-Hydroxyoctanoic acid
- DB07907
- (s)-2-hydroxyoctanoic acid
- 70267-27-5
- HOC
- (s)-2-hydroxy octanoic acid
- SCHEMBL193518
- Q27097142
- DTXSID501313130
- (2S)-2-HYDROXYOCTANOIC ACID
- NS00068738
-
- Inchi: 1S/C8H16O3/c1-2-3-4-5-6-7(9)8(10)11/h7,9H,2-6H2,1H3,(H,10,11)/t7-/m0/s1
- InChI Key: JKRDADVRIYVCCY-ZETCQYMHSA-N
- SMILES: O[C@H](C(=O)O)CCCCCC
Computed Properties
- Exact Mass: 160.10998
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Octanoic acid, 2-hydroxy-, (S)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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